Cas no 1228182-69-1 (3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile)

• Product Name: 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile
• CAS No: 1228182-69-1
• MF: C₁₀H₄BrF₃N₂
• MW: 289.051371574402
• MDL: MFCD16622766
• CID: 4579290
• Update Time: 2025-05-23

3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile
• 3-Bromo-7-cyano-5-(trifluoromethyl)-1H-indole
• 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile

• MDL： MFCD16622766
• Inchi： 1S/C10H4BrF3N2/c11-8-4-16-9-5(3-15)1-6(2-7(8)9)10(12,13)14/h1-2,4,16H
• InChI Key： FAPOKMAAFSGWTL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(F)(F)F)C=C2C#N)C(Br)=C1

Additional information on 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile

3-Bromo-5-(Trifluoromethyl)-1H-Indole-7-Carbonitrile (CAS No. 1228182-69-1): A Comprehensive Overview

3-Bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile (CAS No. 1228182-69-1) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom, a trifluoromethyl group, and a cyano group, offers a wide range of applications in the development of novel therapeutic agents.

The bromine atom in the structure of 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile provides a valuable handle for further chemical modifications, enabling the synthesis of diverse derivatives. This functional group can be readily substituted or coupled with other molecules, making it an attractive starting material for drug discovery programs. Additionally, the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability to the molecule, which are crucial properties for optimizing drug candidates.

The cyano group at the 7-position of the indole ring is another key feature of this compound. The presence of this group can significantly influence the electronic properties and reactivity of the molecule. In medicinal chemistry, cyano groups are often used to enhance the potency and selectivity of drug candidates by modulating their interactions with biological targets. Recent studies have shown that compounds containing cyano groups can exhibit improved pharmacokinetic profiles and reduced toxicity compared to their non-cyano analogs.

In the context of medicinal chemistry, 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile has been extensively studied for its potential as a lead compound in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its use as an inhibitor of kinases, which are key enzymes implicated in cancer and inflammatory diseases. The unique combination of functional groups in this compound allows for fine-tuning of its binding affinity and selectivity towards target proteins.

Moreover, 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile has shown promise in neuropharmacology. Indole derivatives have long been recognized for their ability to modulate neurotransmitter systems and influence brain function. Studies have demonstrated that compounds with similar structural features can act as agonists or antagonists at serotonin receptors, making them potential candidates for treating neurological disorders such as depression and anxiety.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and pharmacological properties of 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile. Molecular docking studies have provided insights into the binding modes and key interactions between this compound and its target proteins. These computational tools are invaluable for guiding the rational design of more potent and selective derivatives.

In addition to its potential as a therapeutic agent, 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile has also found applications in materials science. The presence of fluorine atoms in the structure can enhance the thermal stability and mechanical properties of polymers and other materials. This makes it a valuable building block for developing advanced materials with tailored properties for various industrial applications.

The synthesis of 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile typically involves multi-step procedures that leverage modern synthetic methodologies. Key steps include the formation of the indole core, introduction of the bromine atom, trifluoromethylation, and cyano group installation. Recent developments in catalytic methods have simplified these synthetic routes, making it more accessible for researchers to produce this compound on a larger scale.

In conclusion, 3-bromo-5-(trifluoromethyl)-1H-indole-7-carbonitrile (CAS No. 1228182-69-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features provide a robust platform for further chemical modifications and biological evaluations, positioning it as a valuable tool in drug discovery and materials development. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.